70-55-3

P-Toluenesulfonamide

In Stock

• CAS RN:
• 70-55-3

• Formula:
• C7H9NO2S

• InChI:
• InChI=1S/C7H9NO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)

• InChIKey:
• LMYRWZFENFIFIT-UHFFFAOYSA-N

• Cyanomethylenetributylphosphorane (CMBP)-mediated reaction of p-toluenesulfonamide with alcohols has been investigated.
  p-Toluenesulfonamide undergoes FeCl₃-catalyzed direct substitution reaction with benzylic and allylic alcohols. It is employed as nucleophile in tetrabutylammonium fluoride (TBAF) catalyzed vinyl aziridine opening reaction.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. p-Toluenesulfonamide is widely used as a fungicide and mildewcide in paints and coatings. It is also used in resins, plasticizers, and organic synthesis.
  Toluene-4-sulfonamide is a sulfonamide that is benzenesulfonamide bearing a methyl group at position 4.
  

Glycolaldehyde phosphate

• CAS RN:
• 870-55-3

• Formula:
• C2H5O5P

• InChI:
• InChI=1S/C2H5O5P/c3-1-2-7-8(4,5)6/h1H,2H2,(H2,4,5,6)

• InChIKey:
• LSAQVYAXNBXMMR-UHFFFAOYSA-N

• Glycolaldehyde phosphate is a member of the class of aldehydes that is glycolaldehyde in which the hydroxy hydrogen has been replaced by a phospho group. It is an aldehyde and a monoalkyl phosphate. It derives from a glycolaldehyde. It is a conjugate acid of a glycolaldehyde phosphate(2-).

Stachyose

In Stock

• CAS RN:
• 470-55-3

• Formula:
• C24H42O21

• InChI:
• InChI=1S/C24H42O21.H2O/c25-1-6-10(28)14(32)17(35)21(41-6)39-3-8-11(29)15(33)18(36)22(42-8)40-4-9-12(30)16(34)19(37)23(43-9)45-24(5-27)20(38)13(31)7(2-26)44-24;/h6-23,25-38H,1-5H2;1H2/t6-,7-,8-,9-,10+,11+,12-,13-,14+,15+,16+,17-,18-,19-,20+,21+,22+,23-,24+;/m1./s1

• InChIKey:
• UQZIYBXSHAGNOE-XNSRJBNMSA-N

• Stachyose analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Stachyose, also known as stachyose hydrate, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. Stachyose is soluble (in water) and a very weakly acidic compound (based on its pKa). Stachyose has been found in human prostate tissue. Within the cell, stachyose is primarily located in the cytoplasm. Stachyose can be converted into raffinose and D-galactose through the action of the enzyme Alpha-galactosidase a. In humans, stachyose is involved in the galactose metabolism pathway. Stachyose is also involved in the metabolic disorder called the galactosemia pathway.
  Stachyose is a tetrasaccharide consisting of sucrose ...

2-(1-Methyl-1H-imidazol-2-ylsulfanyl)-N-phenyl-acetamide

• CAS RN:
• 50970-55-3

• Formula:
• C12H13N3OS

• InChI:
• InChI=1S/C12H13N3OS/c1-15-8-7-13-12(15)17-9-11(16)14-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,14,16)

• InChIKey:
• MLJHRAQMSVTPDW-UHFFFAOYSA-N

• 2-(1-Methyl-1H-imidazol-2-ylsulfanyl)-N-phenyl-acetamide is a useful research compound. Its molecular formula is C12H13N3OS and its molecular weight is 247.32g/mol. The purity is usually 95%.

(2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine

In Stock

• CAS RN:
• 327070-55-3

• Formula:
• C16H19NO

• InChI:
• InChI=1S/C16H19NO/c1-13-8-9-16(14(2)12-13)17-10-11-18-15-6-4-3-5-7-15/h3-9,12,17H,10-11H2,1-2H3

• InChIKey:
• BVJMGXZIJYZNHC-UHFFFAOYSA-N

• (2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.33 g/mol. The purity is usually 95%.

(Z)-2-(furan-2-ylmethylene)-8-(pyridin-4-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

In Stock

• CAS RN:
• 929870-55-3

• Formula:
• C21H16N2O4

• InChI:
• InChI=1S/C21H16N2O4/c24-20-16-3-4-18-17(21(16)27-19(20)10-15-2-1-9-25-15)12-23(13-26-18)11-14-5-7-22-8-6-14/h1-10H,11-13H2/b19-10-

• InChIKey:
• HURCAWDZPPGFJD-GRSHGNNSSA-N

• (Z)-2-(furan-2-ylmethylene)-8-(pyridin-4-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C21H16N2O4 and its molecular weight is 360.369. The purity is usually 95%.

3-(2-methoxyethyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 893370-55-3

• Formula:
• C16H23N3O3S2

• InChI:
• InChI=1S/C16H23N3O3S2/c1-22-9-8-19-15(21)14-12(5-10-23-14)17-16(19)24-11-13(20)18-6-3-2-4-7-18/h2-11H2,1H3

• InChIKey:
• XBPDSBUCJYKVDO-UHFFFAOYSA-N

• 3-(2-methoxyethyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C16H23N3O3S2 and its molecular weight is 369.5 g/mol. The purity is usually 95%.

Benzamide, 4-(1-propenyl)-, (Z)- (9CI)

• CAS RN:
• 157770-55-3

• Formula:
• C10H11NO

• InChI:
• InChI=1S/C10H11NO/c1-2-3-8-4-6-9(7-5-8)10(11)12/h2-7H,1H3,(H2,11,12)/b3-2-

• InChIKey:
• GGXSKQACSQSJIZ-IHWYPQMZSA-N

• Benzamide, 4-(1-propenyl)-, (Z)- (9CI), also known as Benzamide, 4-(1-propenyl)-, (Z)- (9CI), is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.204. The purity is usually 95%.

2,3-Dichloro-4'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898770-55-3

• Formula:
• C18H17Cl2NO2

• InChI:
• InChI=1S/C18H17Cl2NO2/c19-16-3-1-2-15(17(16)20)18(22)14-6-4-13(5-7-14)12-21-8-10-23-11-9-21/h1-7H,8-12H2

• InChIKey:
• LCTXGMOVMXDPPF-UHFFFAOYSA-N

• 2,3-Dichloro-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO2 and its molecular weight is 350.2 g/mol. The purity is usually 95%.

tert-butyl 4-(4-chloro-1H-pyrazol-1-yl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1501970-55-3

• Formula:
• C13H20ClN3O2

• InChI:
• InChI=1S/C13H20ClN3O2/c1-13(2,3)19-12(18)16-6-4-11(5-7-16)17-9-10(14)8-15-17/h8-9,11H,4-7H2,1-3H3

• InChIKey:
• XJGFXWMMTOEADD-UHFFFAOYSA-N

• Tert-butyl 4-(4-chloro-1H-pyrazol-1-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H20ClN3O2 and its molecular weight is 285.77. The purity is usually 95%.

2-(2,4-Difluorobenzoyl)-6-methylpyridine

In Stock

• CAS RN:
• 1187170-55-3

• Formula:
• C13H9F2NO

• InChI:
• InChI=1S/C13H9F2NO/c1-8-3-2-4-12(16-8)13(17)10-6-5-9(14)7-11(10)15/h2-7H,1H3

• InChIKey:
• WFUUUNFZSYFLHV-UHFFFAOYSA-N

• 2-(2,4-Difluorobenzoyl)-6-methylpyridine is a useful research compound. Its molecular formula is C13H9F2NO and its molecular weight is 233.21 g/mol. The purity is usually 95%.

1-(9H-Fluoren-9-ylmethoxycarbonyl)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]piperidine-4-carboxylic acid

In Stock

• CAS RN:
• 2219370-55-3

• Formula:
• C27H32N2O6

• InChI:
• InChI=1S/C27H32N2O6/c1-27(2,3)35-25(32)28-15-18-14-17(24(30)31)12-13-29(18)26(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,12-16H2,1-3H3,(H,28,32)(H,30,31)

• InChIKey:
• CFAQJBOBBOKONI-UHFFFAOYSA-N

• 1-(9H-Fluoren-9-ylmethoxycarbonyl)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C27H32N2O6 and its molecular weight is 480.561. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379970-55-3

• Formula:
• C18H20FN7O

• InChI:
• InChI=1S/C18H20FN7O/c1-12-9-13(2)25(22-12)16-3-4-17(27)26(23-16)15-5-7-24(8-6-15)18-20-10-14(19)11-21-18/h3-4,9-11,15H,5-8H2,1-2H3

• InChIKey:
• QTHTVURHIRLXBV-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C18H20FN7O and its molecular weight is 369.404. The purity is usually 95%.